Cas no 20538-12-9 (ethyl 7-methoxy-1H-indole-2-carboxylate)

• Product Name: ethyl 7-methoxy-1H-indole-2-carboxylate
• CAS No: 20538-12-9
• Molecular Formula: C₁₂H₁₃NO₃
• Molecular Weight: 219.23652
• MDL: MFCD03084745
• CID: 1398279
• PubChem ID: 1235154

ethyl 7-methoxy-1H-indole-2-carboxylate Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7-methoxy-, ethyl ester
• ethyl 7-methoxy-1H-indole-2-carboxylate
• 7-Methoxy-1H-indole-2-carboxylic acid ethyl ester
• SCHEMBL3276252
• BRDVNJZQPSSLMK-UHFFFAOYSA-N
• F15943
• DB-108970
• DTXSID10361230
• MFCD03084745
• SY317913
• CS-0199680
• 20538-12-9
• Ethyl7-methoxy-1H-indole-2-carboxylate
• BS-51482
• AKOS015998537
• AP-283/40634166

• MDL： MFCD03084745
• InChIKey： BRDVNJZQPSSLMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO3/c1-3-16-12(14)9-7-8-5-4-6-10(15-2)11(8)13-9/h4-7,13H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC2=C(N1)C(=CC=C2)OC

Computed Properties

• Exact Mass: 219.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 219.09
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• PSA: 51.32
• Melting Point: 114-115 ºC
• Density: 1.216